(S)-1-Tritylaziridine-2-carboxylic acid

• IUPAC Name: (2S)-1-tritylaziridine-2-carboxylic acid
• InChI: InChI=1S/C22H19NO2/c24-21(25)20-16-23(20)22(17-10-4-1-5-11-17,18-12-6-2-7-13-18)19-14-8-3-9-15-19/h1-15,20H,16H2,(H,24,25)/t20-,23?/m0/s1
• InChI Key: BXSIPZGNIBVSLK-AJZOCDQUSA-N
• Canonical SMILES: C1C(N1C(C2=CC=CC=C2)(C3=CC=CC=C3)C4=CC=CC=C4)C(=O)O
• Isomeric SMILES: C1[C@H](N1C(C2=CC=CC=C2)(C3=CC=CC=C3)C4=CC=CC=C4)C(=O)O
• Molecular Formula: C22H19NO2
• Molecular Weight: 329.4 g/mol

Description

Synthesis Analysis

This involves understanding the chemical reactions used to synthesize the compound. It includes the reactants, conditions, catalysts, and the yield of the product.

Molecular Structure Analysis

This involves determining the spatial arrangement of atoms in a molecule and the chemical bonds that hold the atoms together. Techniques such as X-ray crystallography, NMR spectroscopy, and electron microscopy can be used.

Chemical Reactions Analysis

This involves studying the chemical reactions that the compound undergoes. It includes understanding the reaction conditions, the products formed, and the mechanism of the reaction.

Physical And Chemical Properties Analysis

This involves studying properties such as melting point, boiling point, solubility, density, molar mass, and specific heat capacity. Chemical properties might include reactivity, flammability, and types of chemical reactions the compound can undergo.

Scientific Research Applications

Synthesis and Structural Analysis

(S)-1-Tritylaziridine-2-carboxylic acid plays a crucial role in the synthesis of various organic compounds. For instance, it has been used in the synthesis of methyl N-tritylaziridine-2-carboxylates starting from N-tritylmethyl esters. These aziridine alcohols have been characterized using NMR and HPLC techniques, revealing interesting structural aspects like intramolecular hydrogen bonds (Willems et al., 1997).

Methodology for Characterizing Amino Acids

The compound has been indirectly involved in methods for characterizing carboxyl-terminal amino acids in peptides and proteins. Such methodologies are significant for understanding protein structure and function (Akabori, Ohno, & Narita, 1952).

Enantioselective Asymmetric Synthesis

This compound has been utilized in creating enantiomerically pure aziridines, which are valuable in asymmetric synthesis. This approach leads to the development of novel ligands for enantioselective catalysis, showcasing the versatility of this compound in organic synthesis (Jarzyński, Leśniak, & Rachwalski, 2017).

Labelling Carboxylic Acids for Biological Studies

In biological and medicinal research, labeled carboxylic acids, including derivatives of this compound, are used to explore metabolic pathways. These labeled compounds aid in understanding biochemical processes and reactions (Buu‐Hoï, 1957).

Exploration of Carboxylic Acids in Microbiology

This compound, as part of the broader family of carboxylic acids, plays a role in microbial adaptation and resistance studies. It contributes to the understanding of molecular mechanisms in microbes, impacting fields like medicine, food safety, and environmental science (Mira & Teixeira, 2013).

Mechanism of Action

This is particularly relevant for biologically active compounds. It involves understanding how the compound interacts with biological systems at the molecular level.

Safety and Hazards

This involves understanding the risks associated with handling the compound, including toxicity, flammability, and environmental impact. Safety data sheets (SDS) are a common source of this information.

Future Directions

This involves identifying areas of ongoing research involving the compound, potential new applications, and unanswered questions.